Cas no 1336633-69-2 ((2S)-1-(2,4,5-trimethylphenyl)propan-2-amine)

(2S)-1-(2,4,5-Trimethylphenyl)propan-2-amine is a chiral amine compound featuring a stereospecific (S)-configuration at the propan-2-amine moiety. Its molecular structure incorporates a 2,4,5-trimethylphenyl group, which enhances lipophilicity and may influence binding affinity in receptor interactions. This compound is of particular interest in medicinal chemistry due to its potential as a building block for pharmacologically active molecules, especially in the development of CNS-targeting agents. The stereochemical purity of the (S)-enantiomer ensures precise molecular recognition in chiral environments, making it valuable for asymmetric synthesis and structure-activity relationship studies. Its well-defined configuration also supports reproducibility in research applications. The trimethyl substitution pattern on the aromatic ring contributes to metabolic stability while maintaining electronic properties suitable for further functionalization.

(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine structure

1336633-69-2 structure

Product Name:(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine

CAS No:1336633-69-2

MF:C₁₂H₁₉N

MW:177.28596329689

CID:5956464

PubChem ID:93989958

Update Time:2025-07-02

(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- (2S)-1-(2,4,5-trimethylphenyl)propan-2-amine
- 1336633-69-2
- EN300-1789810
- Inchi： 1S/C12H19N/c1-8-5-10(3)12(6-9(8)2)7-11(4)13/h5-6,11H,7,13H2,1-4H3/t11-/m0/s1
- InChI Key： IISPNTJZFIEFFK-NSHDSACASA-N
- SMILES： N[C@@H](C)CC1C=C(C)C(C)=CC=1C

Computed Properties

Exact Mass: 177.151749610g/mol
Monoisotopic Mass: 177.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26Å²

(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1789810-0.05g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	0.05g	$1537.0	2023-09-19
Enamine	EN300-1789810-0.1g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	0.1g	$1610.0	2023-09-19
Enamine	EN300-1789810-0.25g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	0.25g	$1683.0	2023-09-19
Enamine	EN300-1789810-0.5g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	0.5g	$1757.0	2023-09-19
Enamine	EN300-1789810-1.0g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	1g	$1829.0	2023-06-02
Enamine	EN300-1789810-2.5g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	2.5g	$3585.0	2023-09-19
Enamine	EN300-1789810-5.0g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	5g	$5304.0	2023-06-02
Enamine	EN300-1789810-10.0g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	10g	$7866.0	2023-06-02
Enamine	EN300-1789810-1g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	1g	$1829.0	2023-09-19
Enamine	EN300-1789810-5g	(2S)-1-(2,4,5-trimethylphenyl)propan-2-amine	1336633-69-2	5g	$5304.0	2023-09-19